Cas no 651712-50-4 (2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-)
651712-50-4 structure
Product Name:2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
CAS No:651712-50-4
MF:C20H32O3
MW:320.467036840893
CID:404764
Update Time:2024-03-01
2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)- Chemical and Physical Properties
Names and Identifiers
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- 2,10-Cyclotetradecadiene-1,4,7-triol,2,10-dimethyl-6-methylene-13-(1-methylethenyl)-,(1S,2E,4R,7S,10E,13S)-
- 2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
- Cleospinol D
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- Inchi: 1S/C20H32O3/c1-13(2)17-8-6-14(3)7-9-19(22)15(4)10-18(21)11-16(5)20(23)12-17/h6,11,17-23H,1,4,7-10,12H2,2-3,5H3/b14-6+,16-11+/t17-,18+,19-,20-/m0/s1
- InChI Key: IKHYSYOLYFYYDO-ASGGNBOOSA-N
- SMILES: [C@H]1(O)C[C@@H](C(C)=C)CC=C(C)CC[C@H](O)C(=C)C[C@@H](O)C=C1C |c:8,t:20|
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- XLogP3: 2.383
2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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